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Compound of Interest

Compound Name: 3-Ethylheptanoic acid

Cat. No.: B075990 Get Quote

Introduction

3-Ethylheptanoic acid is a branched-chain carboxylic acid. Its structure is fundamental to its

chemical properties and reactivity. This document provides a detailed elucidation of its

molecular architecture, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity
The foundational identification of 3-Ethylheptanoic acid is established by its molecular formula

and systematic IUPAC name.

IUPAC Name: 3-ethylheptanoic acid[1]

Molecular Formula: C₉H₁₈O₂[1][2][3][4][5][6][7]

Structural Elucidation
The structure of 3-Ethylheptanoic acid is composed of a primary carbon chain with a

functional group and an alkyl substituent.

Parent Chain: The core of the molecule is a heptanoic acid chain. This indicates a seven-

carbon aliphatic chain with a carboxyl group (-COOH) at one end.
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Numbering: According to IUPAC nomenclature, the carbon atom of the carboxyl group is

designated as position 1. The subsequent carbons in the chain are numbered sequentially.

Substituent: An ethyl group (-CH₂CH₃) is attached to the third carbon atom of the heptanoic

acid backbone.

This specific arrangement of a seven-carbon chain with an ethyl group at the C-3 position

defines the unique chemical identity of 3-Ethylheptanoic acid.

Molecular Properties
A summary of the key quantitative data for 3-Ethylheptanoic acid is presented below.

Property Value Reference

Molecular Formula C₉H₁₈O₂ [2][3][5]

Molecular Weight 158.24 g/mol [2][5]

CAS Registry Number 14272-47-0 [1][3][4]

Molecular Visualization
A 2D diagram of the chemical structure of 3-Ethylheptanoic acid is provided below to illustrate

the connectivity of the atoms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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